Cas no 1782677-59-1 (methyl 3-oxo-3-(1H-pyrazol-4-yl)propanoate)

• Product Name: methyl 3-oxo-3-(1H-pyrazol-4-yl)propanoate
• CAS No: 1782677-59-1
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 6468840
• PubChem ID: 22925130
• Update Time: 2025-10-31

methyl 3-oxo-3-(1H-pyrazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-oxo-3-(1H-pyrazol-4-yl)propanoate
• EN300-1815953
• SCHEMBL5160875
• 1782677-59-1

• Inchi： 1S/C7H8N2O3/c1-12-7(11)2-6(10)5-3-8-9-4-5/h3-4H,2H2,1H3,(H,8,9)
• InChI Key： ARXLDVGLIIRQSP-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C1C=NNC=1)=O)=O

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72Ų

Additional information on methyl 3-oxo-3-(1H-pyrazol-4-yl)propanoate

Methyl 3-Oxo-3-(1H-Pyrazol-4-Yl)Propanoate (CAS No. 1782677-59-1): A Comprehensive Overview

Methyl 3-Oxo-3-(1H-Pyrazol-4-Yl)Propanoate, identified by the CAS registry number 1782677-59-1, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure featuring a pyrazole ring and a methyl ester group, has garnered attention due to its potential in drug discovery, agrochemicals, and materials science. Recent advancements in synthetic methodologies and its biological evaluations have further highlighted its importance in modern chemical research.

The molecular structure of methyl 3-oxo-3-(1H-pyrazol-4-yl)propanoate consists of a pyrazole moiety attached to a propanoate group via a ketone functionality. This arrangement confers the compound with both aromatic and carbonyl functionalities, making it highly reactive and amenable to various chemical transformations. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its stability and ability to participate in hydrogen bonding, which enhances the compound's solubility and bioavailability.

Recent studies have explored the synthesis of methyl 3-oxo-3-(1H-pyrazol-4-yl)propanoate through diverse routes, including condensation reactions and enzymatic catalysis. These methods not only improve the efficiency of production but also pave the way for large-scale manufacturing. For instance, researchers have reported the use of microwave-assisted synthesis to accelerate the formation of this compound, reducing reaction times while maintaining high yields.

In terms of applications, methyl 3-oxo-3-(1H-pyrazol-4-Yl)Propanoate has shown promise in the development of bioactive molecules. Its ability to act as a chelating agent makes it valuable in metalloenzyme inhibition studies. Recent findings indicate that this compound exhibits moderate inhibitory activity against certain proteases, suggesting its potential as a lead molecule in antiviral drug design.

Moreover, methyl 3-Oxo-3-(1H-Pyrazol-4-Yl)Propanoate has been investigated for its role in agrochemicals. Its ability to modulate plant growth hormones has led to exploratory studies in enhancing crop resilience against environmental stressors. Field trials have demonstrated that this compound can improve plant photosynthesis efficiency under drought conditions, offering a sustainable solution for agricultural productivity.

The versatility of methyl 3-Oxo-3-(1H-Pyrazol-4-Yl)Propanoate extends to materials science as well. Its incorporation into polymer matrices has been shown to enhance mechanical properties and thermal stability. Researchers have successfully synthesized biodegradable polymers incorporating this compound, which could find applications in packaging materials and biomedical devices.

Looking ahead, ongoing research is focused on optimizing the biological profile of methyl 3-Oxo-3-(1H-Pyrazol-4-Yl)Propanoate through structural modifications. By introducing substituents at specific positions on the pyrazole ring or modifying the ester group, scientists aim to enhance its pharmacokinetic properties and selectivity for target enzymes.

In conclusion, methyl 3-Oxo-3-(1H-Pyrazol-4-Yl)Propanoate (CAS No. 1782677-59-1) stands out as a multifaceted compound with immense potential across various domains. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, underscores its significance in contemporary chemical research. As ongoing investigations continue to unravel its full potential, this compound is poised to make substantial contributions to science and industry alike.